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methoxyphenyl)propan-1-one

Cat. No.: B15311904

Get Quote

Abstract: This document provides a comprehensive technical guide to the safe handling,

storage, and disposal of 2-(ethylthio)-4'-methoxypropiophenone. Given the absence of a

specific Safety Data Sheet (SDS) for this compound, this guide synthesizes safety data from

structurally analogous compounds to provide a robust, precautionary framework for

researchers, scientists, and drug development professionals. The core structural motifs—a

propiophenone backbone, a para-methoxy group, and an ortho-ethylthio substituent—are

analyzed to infer potential hazards and establish best-practice safety protocols. This guide is

intended to supplement, not replace, institutional safety procedures and a thorough risk

assessment before any experimental work is undertaken.

Introduction and Methodological Approach
2-(ethylthio)-4'-methoxypropiophenone is a specialized organic compound for which detailed

toxicological and safety data are not yet publicly available. In the context of research and

development, it is imperative to handle such novel chemical entities with a high degree of

caution. The primary directive of this guide is to construct a provisional but scientifically

grounded safety profile by examining the known hazards of its constituent chemical

functionalities.
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Our analysis relies on a comparative assessment of Safety Data Sheets for the following

structurally related molecules:

4'-Methoxypropiophenone (CAS 121-97-1): Represents the core aromatic ketone structure.

Compounds with Thioether Linkages (e.g., 2-(Ethylthio)ethanol, 2-Methoxybenzenethiol):

Provide insight into the hazards associated with the ethylthio group.

Other Substituted Propiophenones (e.g., 4'-Methylpropiophenone, 2'-

Hydroxypropiophenone): Offer a broader understanding of the general hazard profile of this

chemical class.

By synthesizing the data from these analogs, we can anticipate the likely physicochemical

properties, toxicological profile, and necessary safety precautions for 2-(ethylthio)-4'-

methoxypropiophenone, enabling laboratory personnel to implement appropriate controls and

mitigate potential risks.

Compound Identification and Inferred
Physicochemical Properties
While empirical data for the target compound is scarce, its properties can be reasonably

extrapolated from its analogs.
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Property
Inferred Value /
Description

Rationale / Data Source
Analog

Molecular Formula C₁₂H₁₆O₂S
Deduced from chemical

structure.

Molecular Weight 224.32 g/mol
Calculated from the molecular

formula.

Appearance

Likely a clear, colorless to pale

yellow or amber liquid or a low-

melting solid.[1][2][3]

Based on 4'-

Methoxypropiophenone.[1][2]

[3]

Odor
Potentially a mild, musty, or

sulfurous odor.

Combination of the musty odor

of 4'-Methoxypropiophenone

and the characteristic stench

of thio-compounds.[4]

Solubility

Expected to be sparingly

soluble in water but soluble in

organic solvents like

chloroform, ethyl acetate,

ethanol, and ether.[1][2][3]

Based on 4'-

Methoxypropiophenone.[1][2]

[3]

Boiling Point Estimated to be >200 °C.

4'-Methoxypropiophenone has

a boiling point of 273-275 °C.

[1] The addition of the ethylthio

group may alter this.

Melting Point
If solid, likely a low melting

point.

4'-Methoxypropiophenone has

a melting point of 27-29 °C.[1]

Flash Point
Estimated to be combustible,

with a flash point likely >61°C.

Based on the flash point of 4'-

Methoxypropiophenone (61

°C).

Inferred Hazard Identification and GHS
Classification
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Based on the hazard profiles of its structural analogs, 2-(ethylthio)-4'-methoxypropiophenone is

considered a hazardous chemical. The following GHS classification should be provisionally

adopted.

Signal Word:Warning[5][6][7]

Anticipated GHS Hazard Statements:

H302: Harmful if swallowed.[5][7][8]

H315: Causes skin irritation.[5][7][9]

H319: Causes serious eye irritation.[5][7][9]

H335: May cause respiratory irritation.[9][10]

Pictograms:

Precautionary Statements (Selected):

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9][10]

P264: Wash face, hands, and any exposed skin thoroughly after handling.[5][7][11]

P270: Do not eat, drink or smoke when using this product.[5][7][11]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7][9][11]

Response:

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[7][8]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[7][9][10]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[7][9][10]
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P337 + P313: If eye irritation persists: Get medical advice/attention.[9][10]

Toxicological Profile and Routes of Exposure
The toxicological properties of 2-(ethylthio)-4'-methoxypropiophenone have not been fully

investigated.[6][12] All handling should proceed with the assumption that the compound

presents the following risks:

Ingestion: May be harmful if swallowed.[6][13] Ingestion may lead to irritation of the mucous

membranes and gastrointestinal tract.[4][5] Symptoms of overexposure may include

headache, dizziness, nausea, and vomiting.[4][6]

Inhalation: Vapors or mists may cause irritation to the respiratory tract.[4][5][9] Handling

should be performed in a well-ventilated area, preferably a chemical fume hood, to prevent

vapor generation.[7][14]

Skin Contact: Causes skin irritation.[5][6] Prolonged or repeated contact may lead to

dermatitis. The ethylthio moiety suggests the potential for skin sensitization, although no

specific data is available.

Eye Contact: Causes serious eye irritation.[5][6] Direct contact can cause redness, pain, and

potential damage.

Chronic Exposure: Data on carcinogenicity, mutagenicity, and reproductive toxicity are not

available for this compound or its close analogs. In the absence of data, it should be handled

as a substance with unknown long-term health effects.

Experimental Protocols: Safe Handling and
Emergency Procedures
Protocol for Personal Protective Equipment (PPE) Usage
Adherence to a strict PPE protocol is mandatory. The following workflow ensures appropriate

protection.
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Start: Prepare to
Handle Compound

Assess Task:
- Weighing (solid/liquid)

- Transfer
- Reaction setup

Select Mandatory PPE

<
Eye:

Chemical safety goggles (EN166)
Hands:

Nitrile gloves (check breakthrough time)
Body:

Chemical-resistant lab coat>

Verify Engineering Controls:
Is a chemical fume hood available

and operational?

Perform all operations
inside the fume hood.

Yes

High-Risk Scenario:
Re-evaluate task. Can it be

postponed? If not, use at minimum
a local exhaust ventilation.

No

Don PPE Correctly:
1. Lab Coat
2. Goggles

3. Gloves (over cuffs)

Proceed with
Experiment

Click to download full resolution via product page

Caption: Workflow for assessing risks and selecting appropriate PPE.
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Protocol for First-Aid Response
Immediate and appropriate first aid is critical in the event of an exposure.

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[4][5][15]

If symptoms such as coughing, shortness of breath, or dizziness persist, seek immediate

medical attention.[9]

If on Skin: Immediately wash the affected area with plenty of soap and water for at least 15

minutes.[4][5] Remove contaminated clothing.[15] If skin irritation occurs, seek medical

advice.[7]

If in Eyes: Immediately rinse cautiously with water for at least 15 minutes, holding the eyelids

open.[4][5] Remove contact lenses if present and easy to do so.[5] Continue rinsing. If eye

irritation persists, get medical attention immediately.[5][7]

If Swallowed: Rinse mouth with water.[5][7] Do NOT induce vomiting.[15] Call a POISON

CENTER or doctor/physician immediately if you feel unwell.[5][7]

Protocol for Accidental Spills
A systematic approach is required to contain and clean up spills safely.
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Spill Detected

Alert personnel in the immediate area.
Isolate the spill.

Assess Spill Size & Location

Small Spill
(<100 mL, contained)

Small

Large Spill or
Outside Containment

Large

1. Don appropriate PPE (add respirator if needed).
2. Absorb with inert material (e.g., sand, vermiculite).

3. Collect into a sealed container for disposal.

Evacuate the area.
Contact institutional

Emergency Response Team.

Label waste container clearly.
Dispose of as hazardous waste

according to regulations.

Click to download full resolution via product page

Caption: Decision tree for responding to an accidental spill.

Storage and Disposal
Storage: Store in a cool, dry, and dark place in a tightly sealed container.[14] The storage

area should be well-ventilated. Store away from incompatible materials such as strong

oxidizing agents, strong acids, and strong bases.[4][6][14]

Disposal: This material and its container must be disposed of as hazardous waste.[5] Do not

allow the product to enter drains, waterways, or the soil.[14] All disposal practices must
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comply with federal, state, and local regulations.[14]

Conclusion
While 2-(ethylthio)-4'-methoxypropiophenone is a valuable compound for research and

development, the lack of specific safety data necessitates a highly cautious approach. Based

on a thorough analysis of its structural components, it should be treated as a substance that is

harmful if swallowed and causes significant skin, eye, and respiratory irritation. All personnel

must use appropriate engineering controls, wear mandatory personal protective equipment,

and be fully trained in the emergency procedures outlined in this guide. A culture of safety and

proactive risk mitigation is paramount when working with novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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